Cas no 2336793-97-4 (benzyl N-[2-(4-chlorophenyl)-2-hydroxyethyl]-N-(2-hydroxyethyl)carbamate)

• Product Name: benzyl N-[2-(4-chlorophenyl)-2-hydroxyethyl]-N-(2-hydroxyethyl)carbamate
• CAS No: 2336793-97-4
• MF: C₁₈H₂₀ClNO₄
• MW: 349.808704376221
• CID: 6074233
• PubChem ID: 165929920
• Update Time: 2025-06-14

benzyl N-[2-(4-chlorophenyl)-2-hydroxyethyl]-N-(2-hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2336793-97-4
• benzyl N-[2-(4-chlorophenyl)-2-hydroxyethyl]-N-(2-hydroxyethyl)carbamate
• EN300-28298440

• Inchi： 1S/C18H20ClNO4/c19-16-8-6-15(7-9-16)17(22)12-20(10-11-21)18(23)24-13-14-4-2-1-3-5-14/h1-9,17,21-22H,10-13H2
• InChI Key： RRFWPUFPAXBVAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN(C(=O)OCC1C=CC=CC=1)CCO)O

Computed Properties

• Exact Mass: 349.1080858g/mol
• Monoisotopic Mass: 349.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70Ų

Additional information on benzyl N-[2-(4-chlorophenyl)-2-hydroxyethyl]-N-(2-hydroxyethyl)carbamate

Comprehensive Overview of Benzyl N-[2-(4-Chlorophenyl)-2-Hydroxyethyl]-N-(2-Hydroxyethyl)Carbamate (CAS No. 2336793-97-4)

The compound benzyl N-[2-(4-chlorophenyl)-2-hydroxyethyl]-N-(2-hydroxyethyl)carbamate (CAS No. 2336793-97-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a benzyl moiety, a 4-chlorophenyl ring, and dual hydroxyethyl chains, which contribute to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in this compound due to its versatile reactivity and potential as a building block for more complex molecules.

In recent years, the demand for carbamate derivatives has surged, driven by their role in drug discovery and sustainable chemistry. The presence of both hydroxyethyl and chlorophenyl groups in this compound makes it a candidate for studying structure-activity relationships (SAR) in medicinal chemistry. For instance, similar compounds have been explored for their enzyme inhibition properties, particularly targeting kinases or proteases, which are hot topics in cancer and neurodegenerative disease research.

From a synthetic perspective, benzyl N-[2-(4-chlorophenyl)-2-hydroxyethyl]-N-(2-hydroxyethyl)carbamate offers opportunities for green chemistry applications. Its hydroxyl groups can facilitate biodegradable polymer synthesis, aligning with the global push for eco-friendly materials. Additionally, its carbamate linkage is of interest in prodrug design, a trending area in pharmaceutical development aimed at improving drug delivery and bioavailability.

The compound’s CAS No. 2336793-97-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Users often query its solubility, stability, and synthetic protocols, underscoring the need for detailed technical data. Analytical techniques like NMR, HPLC, and mass spectrometry are critical for characterizing this molecule, ensuring purity and consistency for research applications.

Another area of interest is the compound’s potential role in peptide modification. The hydroxyethyl groups can serve as attachment points for bioconjugation, enabling the development of targeted therapeutics or diagnostic tools. This aligns with the growing focus on precision medicine and theranostics, where multifunctional molecules are highly valued.

In summary, benzyl N-[2-(4-chlorophenyl)-2-hydroxyethyl]-N-(2-hydroxyethyl)carbamate (CAS No. 2336793-97-4) represents a multifaceted compound with broad applicability. Its structural features and reactivity profile make it a valuable subject for ongoing research in drug development, sustainable materials, and advanced chemical synthesis. As scientific inquiries evolve, this compound is poised to remain a key player in innovative chemical solutions.